[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride

• IUPAC Name: [5-(difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C6H9F2N3.ClH/c1-11-4(3-9)2-5(10-11)6(7)8;/h2,6H,3,9H2,1H3;1H
• InChI Key: NPIPMHWULWQZFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C(F)F)CN.Cl
• Molecular Formula: C6H10ClF2N3
• Molecular Weight: 197.61 g/mol
• CAS No.: 2247107-27-1

Description

Synthesis Analysis

The synthesis of difluoromethyl compounds like “[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride” has been a topic of research in recent years. The process involves the formation of X–CF2H bonds where X can be C (sp), C (sp2), C (sp3), O, N, or S. The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code: 1S/C6H9F2N3.ClH/c1-11-5 (6 (7)8)4 (2-9)3-10-11;/h3,6H,2,9H2,1H3;1H.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 197.61. Its InChI code is 1S/C6H9F2N3.ClH/c1-11-5 (6 (7)8)4 (2-9)3-10-11;/h3,6H,2,9H2,1H3;1H.

Scientific Research Applications

[5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride has been studied for its potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. It has been shown to have anticonvulsant, analgesic, and anxiolytic properties.

Mechanism of Action

The mechanism of action of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride is not fully understood. However, it is believed to act on the gamma-aminobutyric acid (GABA) system by enhancing the activity of GABA-A receptors, which are responsible for inhibiting neuronal activity in the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of GABA in the brain, which leads to the inhibition of neuronal activity. It has also been shown to reduce the release of glutamate, which is an excitatory neurotransmitter. Additionally, it has been found to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride is its ability to enhance the activity of GABA-A receptors, which makes it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, one of the limitations of this compound is its relatively low potency compared to other GABA-A receptor modulators.

Future Directions

There are several potential future directions for the research on [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride. One direction is to further investigate its mechanism of action and its effects on other neurotransmitter systems. Another direction is to explore its potential as a treatment for various neurological disorders such as epilepsy, anxiety, and depression. Additionally, there is a need to develop more potent analogs of this compound for use in drug discovery.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicinal chemistry, drug discovery, and neuroscience. Its ability to enhance the activity of GABA-A receptors makes it a potential candidate for the development of new drugs for the treatment of neurological disorders. However, further research is needed to fully understand its mechanism of action and its effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of [5-(Difluoromethyl)-2-methylpyrazol-3-yl]methanamine;hydrochloride involves the condensation of 2-methyl-3-pyrazolone with difluoromethylamine followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by reacting the intermediate with hydrochloric acid.